N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide

• IUPAC Name: N-[4-(cyanomethyl)phenyl]-4-[ethylsulfonyl(methyl)amino]benzamide
• InChI: InChI=1S/C18H19N3O3S/c1-3-25(23,24)21(2)17-10-6-15(7-11-17)18(22)20-16-8-4-14(5-9-16)12-13-19/h4-11H,3,12H2,1-2H3,(H,20,22)
• InChI Key: HQKULEKIQSQWFI-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N(C)C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC#N
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide, also known as NSC-743380, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide works by inhibiting the activity of a protein called heat shock protein 90 (HSP90). HSP90 is involved in the folding and stabilization of many proteins in the cell, including those that are involved in cancer cell growth and survival. By inhibiting the activity of HSP90, N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide can disrupt these processes and induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its ability to induce apoptosis in cancer cells, N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide has also been shown to inhibit the growth and migration of cancer cells. It has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide for lab experiments is its specificity for HSP90. This allows researchers to study the effects of inhibiting this specific protein without affecting other cellular processes. However, one limitation of N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide. One area of research could be the development of more effective and efficient synthesis methods for this compound. Another area of research could be the investigation of N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide as a potential treatment for other diseases, such as neurodegenerative diseases or infectious diseases. Additionally, further studies could be conducted to better understand the biochemical and physiological effects of N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide and its potential applications in scientific research.

Scientific Research Applications

N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its use as a potential treatment for various types of cancer. Studies have shown that N-[4-(cyanomethyl)phenyl]-4-[(ethylsulfonyl)(methyl)amino]benzamide can induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for future cancer therapies.